Cas no 110-26-9 (N,N'-Methylenebisacrylamide)

• Product Name: N,N'-Methylenebisacrylamide
• CAS No: 110-26-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD00008625
• CID: 35607
• PubChem ID: 8041
• Update Time: 2026-05-14

N,N'-Methylenebisacrylamide Chemical and Physical Properties

Names and Identifiers

• N,N'-Methylenediacrylamide
• BIS
• BISACRYLAMIDE
• BIS(ACRYLAMIDO)METHANE
• DIACRYLAMIDOMETHANE
• MBA
• METHYLENEBISACRYLAMIDE
• napp
• n,n'-methylenebis(2-propenamide)
• N, N-METHYLENE-BIS-ACRYLAMIDE
• N,N'-METHYLENEBIS(ACRYLAMIDE)-HG
• N,N'-METHYLENESBISACRYLAMIDE
• Acrylamide, N,N'-methylenebis-
• Methylenediacrylamide
• n,n’-methylenebis-2-propenamid
• n,n’-methylenebis-acrylamid
• N,N'-Methylidenebis[acrylamide]
• N,N'-Methylenebis(acrylamide)
• N,N'-Methylenebisacrylamide
• N,N'-Methylenebisacrylamide [for Electrophoresis]
• N,N '-methylene-diacrylamide
• N,N`-Methylene-bis-acrylamide
• N,N’-Methylenebis(acrylamide)
• N.N'-Methylenebis(acrylamide)
• N,N′-Methylenebis(acrylamide)
• BIS-ACRYLAMIDE
• N,N‘-Methylenebisacrylamide
• N,N-Methylenebisacrylamide
• N-[(prop-2-enoylamino)methyl]prop-2-enamide
• BIS MBA
• Bis or Bis Acrylamide
• Methylene Diarylamide
• N,N'-亚甲基双丙烯酰胺
• N,N-Methylene-bis-acrylamide
• MBA/BIS/NAPP
• N,N'-Methylene-bis-acrylamide
• 2-Propenamide, N,N'-methylenebis-
• N,N'-Methylidenebisacrylamide
• EDK4RIE19C
• N-(prop-2-enamidomethyl)pr
• N-(prop-2-enamidomethyl)p
• Methylene-bis-acrylamide
• Bis-Acrylamide Solution

• MDL： MFCD00008625
• Inchi： 1S/C7H10N2O2/c1-3-6(10)8-5-9-7(11)4-2/h3-4H,1-2,5H2,(H,8,10)(H,9,11)
• InChI Key： ZIUHHBKFKCYYJD-UHFFFAOYSA-N
• SMILES： O=C(C([H])=C([H])[H])N([H])C([H])([H])N([H])C(C([H])=C([H])[H])=O
• BRN： 1706297

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.1

Experimental Properties

• Color/Form: White or light yellow powdery crystals
• Density: 1.235
• Melting Point: >300 °C (lit.)
• Boiling Point: 277.52°C (rough estimate)
• Flash Point: 100℃
• Refractive Index: 1.4880 (estimate)
• PH: >=5.0 (25g/l, H2O, 20℃)
• Solubility: H2O: 20 mg/mL at 20 °C, clear, colorless
• Water Partition Coefficient: 0.01-0.1 g/100 mL at 18 ºC
• PSA: 58.20000
• LogP: 0.33010
• Solubility: Soluble in water, also soluble in ethanol, acetone and other organic solvents.
• Sensitiveness: Air & Light Sensitive
• λmax: 528(H2O)(lit.)
• FEMA: 2175
• Color/Form: 2% in H2O
• Conductivity: ≤10 μmho (2% solution)

N,N'-Methylenebisacrylamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H332
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 2811
• WGK Germany：2
• Hazard Category Code： 20/22
• Safety Instruction： S22-S36/37
• FLUKA BRAND F CODES：8
• RTECS：AS3678000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Solvents

Additional information on N,N'-Methylenebisacrylamide

N,N'-Methylenebisacrylamide (CAS No. 110-26-9): A Versatile Crosslinking Agent in Modern Chemical and Biomedical Applications

N,N'-Methylenebisacrylamide, with the chemical formula C₇H₁₀O₂N₂ and CAS No. 110-26-9, is a widely utilized crosslinking agent in the fields of polymer chemistry, biochemistry, and biomedical research. Its unique structural properties make it an invaluable tool for the synthesis of hydrogels, network polymers, and functional materials. This compound, often referred to by its systematic name N,N'-Methylenebisacrylamide, has garnered significant attention due to its ability to facilitate polymerization reactions and enhance material stability. The following discussion explores the chemical properties, applications, and recent advancements in the utilization of this compound.

The molecular structure of N,N'-Methylenebisacrylamide consists of two acrylamide units connected by a methylene bridge. This configuration imparts high reactivity to the molecule, particularly at the acrylate double bonds, which readily participate in free-radical polymerization reactions. The presence of amide groups further contributes to its versatility, enabling interactions with various biomolecules and functional groups. These characteristics make it an excellent candidate for applications ranging from industrial adhesives to biomedical scaffolds.

In recent years, the field of biomedical engineering has seen a surge in the development of advanced hydrogels for tissue engineering, drug delivery systems, and biosensing applications. N,N'-Methylenebisacrylamide has emerged as a key component in this domain due to its ability to form crosslinked networks with high mechanical strength and biocompatibility. Researchers have leveraged its properties to develop hydrogels that mimic natural extracellular matrices, providing suitable environments for cell proliferation and differentiation. For instance, studies have demonstrated the use of N,N'-Methylenebisacrylamide-based hydrogels in creating 3D cell culture systems that enhance the accuracy of drug testing and disease modeling.

One of the most compelling aspects of N,N'-Methylenebisacrylamide is its role in photopolymerization processes. The acrylate groups can be activated by UV light, allowing for precise control over gelation times and network densities. This property is particularly useful in microfabrication techniques such as photolithography and 3D printing of polymers. Recent innovations have even extended these capabilities to bioprinting, where N,N'-Methylenebisacrylamide-based hydrogels serve as printable biomaterials for constructing complex tissue structures.

The compound's reactivity also makes it valuable in the synthesis of functional polymers with tailored properties. For example, researchers have utilized N,N'-Methylenebisacrylamide to create polymers with enhanced water absorption and swelling characteristics, which are useful in applications such as superabsorbent materials and water filtration systems. Additionally, its ability to form stable crosslinks has been exploited in the development of photoresists for semiconductor manufacturing, where precise pattern formation is critical.

In the realm of drug delivery, N,N'-Methylenebisacrylamide-based hydrogels offer a promising platform for controlled release formulations. These hydrogels can be designed to degrade at specific rates or respond to external stimuli such as pH changes or enzymatic activity, allowing for targeted drug release profiles. This functionality has significant implications for therapeutic interventions where sustained or triggered drug delivery can improve treatment efficacy and reduce side effects.

The environmental impact of using N,N'-Methylenebisacrylamide has also been a subject of interest. While traditional acrylamides have raised concerns due to their potential toxicity, modifications such as copolymerization with biodegradable monomers have been explored to mitigate these issues. Recent studies have focused on developing eco-friendly alternatives that retain the beneficial properties of N,N'-Methylenebisacrylamide while reducing environmental hazards.

The future prospects for N,N'-Methylenebisacrylamide are vast and multifaceted. As research continues to uncover new applications and refine existing ones, this compound is poised to play an even greater role in advancing materials science and biomedical technologies. Innovations such as smart hydrogels that can respond to biological signals or self-healing polymers could revolutionize how we approach medical treatments and material design.

In conclusion, N,N'-Methylenebisacrylamide (CAS No. 110-26-9) remains a cornerstone material in modern chemical and biomedical applications due to its unique reactivity and versatility. Its contributions span from industrial polymer manufacturing to cutting-edge biomedical research, underscoring its importance as a crosslinking agent. As scientists continue to explore new frontiers in materials science and medicine, the role of this compound is likely to expand even further.